Cas no 2229401-00-5 (2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol)

2-1-(Aminooxy)propan-2-yl-4-chloro-6-methoxyphenol is a specialized chemical compound featuring a unique combination of functional groups, including an aminooxy moiety, chloro substitution, and a methoxy phenol backbone. This structure imparts reactivity suitable for conjugation applications, particularly in biochemical and pharmaceutical research. The aminooxy group enables efficient oxime ligation with carbonyl-containing molecules, while the chloro and methoxy substituents enhance stability and modulate electronic properties. Its well-defined reactivity profile makes it valuable for synthesizing targeted probes, linkers, or intermediates in drug discovery and bioconjugation. The compound’s purity and structural consistency ensure reproducibility in experimental workflows, supporting precise modifications in complex molecular systems.
2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol structure
2229401-00-5 structure
Product Name:2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol
CAS No:2229401-00-5
MF:C10H14ClNO3
MW:231.676062107086
CID:6291207
PubChem ID:165969787
Update Time:2025-10-28

2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol
    • 2-[1-(aminooxy)propan-2-yl]-4-chloro-6-methoxyphenol
    • 2229401-00-5
    • EN300-1978842
    • Inchi: 1S/C10H14ClNO3/c1-6(5-15-12)8-3-7(11)4-9(14-2)10(8)13/h3-4,6,13H,5,12H2,1-2H3
    • InChI Key: STIULUSQHAJVJU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1)C(C)CON)O)OC

Computed Properties

  • Exact Mass: 231.0662210g/mol
  • Monoisotopic Mass: 231.0662210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.7Ų

2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol Pricemore >>

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Additional information on 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol

Introduction to 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol (CAS No. 2229401-00-5)

2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol, with the CAS number 2229401-00-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminooxy group, a chloro substituent, and a methoxy group attached to a phenolic ring. These functional groups contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol can be represented as follows: C10H13ClNO3. The presence of the aminooxy group (–O–NH2) is particularly noteworthy, as it can form stable complexes with metal ions and participate in various chemical reactions, making it a valuable moiety in drug design. The chloro substituent (–Cl) and methoxy group (–OCH3) further enhance the compound's solubility and stability, which are crucial for its pharmacological properties.

In recent years, extensive research has been conducted to explore the biological activities of 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol. One of the key areas of interest is its potential as an antioxidant. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Studies have shown that 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol exhibits potent antioxidant activity, likely due to the presence of the phenolic hydroxyl group (–OH), which can donate electrons to free radicals.

Beyond its antioxidant properties, 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a hallmark of many chronic diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. This makes it a potential candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

An additional area of interest is the antimicrobial activity of 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial agents. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death.

In the context of drug development, the pharmacokinetic properties of 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol have been extensively studied. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Initial studies indicate that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for ensuring that the drug can be effectively delivered to its target site without causing significant side effects.

The safety profile of 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has low cytotoxicity and does not cause significant damage to healthy cells at therapeutic concentrations. This suggests that it has a wide therapeutic window, which is beneficial for clinical applications.

In conclusion, 2-1-(aminooxy)propan-2-yl-4-chloro-6-methoxyphenol (CAS No. 2229401-00-5) is a promising compound with diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Its favorable pharmacokinetic and safety profiles make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action and optimize its use in clinical settings.

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